Cas no 34086-58-3 (1-Acetyl-3-pyrrolidinone)

1-Acetyl-3-pyrrolidinone structure
1-Acetyl-3-pyrrolidinone structure
Product Name:1-Acetyl-3-pyrrolidinone
CAS No:34086-58-3
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD19690682
CID:1006165
PubChem ID:21828785
Update Time:2025-04-20

1-Acetyl-3-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-3-Pyrrolidinone
    • 1-Acetyl-pyrrolidin-3-one
    • 1-Acetylpyrrolidin-3-one
    • 3-Pyrrolidinone, 1-acetyl-
    • AK159618
    • AM100682
    • Z2278
    • ST24037731
    • 34086-58-3
    • SCHEMBL7379323
    • DS-9675
    • A875109
    • C74751
    • AKOS022719334
    • DTXSID70618570
    • DB-311765
    • 1-Acetyl-3-pyrrolidinone
    • MDL： MFCD19690682
    • Inchi： 1S/C6H9NO2/c1-5(8)7-3-2-6(9)4-7/h2-4H2,1H3
    • InChI Key： QKDFXHZLODLGER-UHFFFAOYSA-N
    • SMILES： O=C1CN(C(C)=O)CC1

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 120-123°C at 0.55 mmHg
  • Flash Point: 108.5±15.0 °C
  • PSA: 37.38
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Acetyl-3-pyrrolidinone Security Information

1-Acetyl-3-pyrrolidinone Pricemore >>

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1-Acetyl-3-pyrrolidinone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:34086-58-3)1-Acetyl-3-pyrrolidinone
Order Number:A875109
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:45
Price ($):505.0/174.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:34086-58-3)1-Acetyl-3-pyrrolidinone
A875109
Purity:99%/99%
Quantity:1g/250mg
Price ($):505.0/174.0
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